Cas no 1805981-91-2 (3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine)
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
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- 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine
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- Inchi: 1S/C7H5F3IN/c1-3-4(6(9)10)2-5(8)7(11)12-3/h2,6H,1H3
- InChI Key: KQLMUZBMGJZAHM-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(F)F)C(C)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029036495-250mg |
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine |
1805981-91-2 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029036495-500mg |
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine |
1805981-91-2 | 95% | 500mg |
$1,685.00 | 2022-04-01 | |
| Alichem | A029036495-1g |
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine |
1805981-91-2 | 95% | 1g |
$3,155.55 | 2022-04-01 |
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine
Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine (CAS No. 1805981-91-2)
3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine (CAS No. 1805981-91-2) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents. Its molecular structure, featuring a pyridine core, offers versatile reactivity, making it a valuable building block for drug discovery and material science applications.
In recent years, the demand for fluorinated pyridine derivatives like 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine has surged due to their exceptional bioavailability and metabolic stability. Researchers are particularly interested in its potential role in developing next-generation antifungal agents and herbicides, aligning with the global push for sustainable agriculture and precision farming. The compound's iodo moiety also facilitates cross-coupling reactions, a hot topic in organic synthesis, as it enables the creation of complex molecular architectures with high efficiency.
The synthesis of 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine typically involves multi-step halogenation and fluorination processes, which are optimized for high yield and minimal environmental impact. This aligns with the growing emphasis on green chemistry principles, a trending topic in both academic and industrial circles. The compound's CAS No. 1805981-91-2 serves as a unique identifier, ensuring traceability and compliance with regulatory standards such as REACH and FDA guidelines.
From a market perspective, 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine is part of a broader category of halogenated pyridines, which are projected to grow at a CAGR of 6.8% from 2023 to 2030, according to industry reports. This growth is driven by increasing R&D investments in personalized medicine and smart agrochemicals. The compound's difluoromethyl group is particularly noteworthy, as it mimics the hydrogen bond properties of hydroxyl groups, a feature exploited in rational drug design to enhance target binding affinity.
In the context of user search trends, queries such as "fluorinated pyridine applications," "iodo-substituted heterocycles," and "CAS 1805981-91-2 supplier" reflect the compound's relevance in both academic and commercial spheres. Additionally, discussions on platforms like ResearchGate and PubMed highlight its utility in catalysis and medicinal chemistry. The compound's stability under physiological conditions further positions it as a candidate for prodrug development, a niche yet rapidly evolving area in pharmacology.
To summarize, 3-(Difluoromethyl)-5-fluoro-6-iodo-2-methylpyridine (CAS No. 1805981-91-2) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its structural features and synthetic versatility make it indispensable for researchers tackling challenges in healthcare, agriculture, and sustainable technology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of functional materials and life sciences.
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